Cas no 33647-82-4 (2H-Pyran-3(6H)-one,6-methoxy-2-methyl-, (2R,6S)-)

• Product Name: 2H-Pyran-3(6H)-one,6-methoxy-2-methyl-, (2R,6S)-
• CAS No: 33647-82-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 314232
• PubChem ID: 3082380
• Update Time: 2025-04-19

2H-Pyran-3(6H)-one,6-methoxy-2-methyl-, (2R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one,6-methoxy-2-methyl-, (2R,6S)-
• methyl 2,3,6-trideoxy-α-D-glycero-hex-2-enopyranosid-4-ulose
• (2R,6S)-6-Methoxy-2-methyl-2H-pyran-3(6H)-one
• 2H-Pyran-3(6H)-one, 6-methoxy-2-methyl-, (2R-trans)-
• MTHPU
• Methyl 2,3,6-trideoxy-alpha-glycero-hex-2-enopyranosid-4-ulose
• 33647-82-4
• DTXSID00187325

• Inchi： 1S/C7H10O3/c1-5-6(8)3-4-7(9-2)10-5/h3-5,7H,1-2H3/t5-,7+/m1/s1
• InChI Key： CSEDVMRKXMDBAK-VDTYLAMSSA-N
• SMILES： O1[C@@H](C=CC([C@H]1C)=O)OC

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 237.5°Cat760mmHg
• Flash Point: 87.9°C
• Refractive Index: 1.463
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones